Cas no 138695-94-0 (1,7-Nonadiyne-3,6-diol, 1-phenyl-)
138695-94-0 structure
Product Name:1,7-Nonadiyne-3,6-diol, 1-phenyl-
CAS No:138695-94-0
MF:C15H16O2
MW:228.286344528198
CID:1254092
Update Time:2024-08-04
1,7-Nonadiyne-3,6-diol, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Nonadiyne-3,6-diol, 1-phenyl-
-
- Inchi: 1S/C15H16O2/c1-2-6-14(16)11-12-15(17)10-9-13-7-4-3-5-8-13/h3-5,7-8,14-17H,11-12H2,1H3
- InChI Key: YIULLMCJJVEAOR-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)#CC(O)CCC(O)C#CC
Computed Properties
- Exact Mass: 228.11508
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 406.1±45.0 °C(Predicted)
- PSA: 40.46
- pka: 12.77±0.20(Predicted)
1,7-Nonadiyne-3,6-diol, 1-phenyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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